Cas no 859661-46-4 ((2Z)-2-(2H-chromen-3-yl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-(2H-chromen-3-yl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 859661-46-4
• MF: C₁₈H₁₂O₄
• MW: 292.285485267639
• CID: 5421051
• Update Time: 2025-10-28

(2Z)-2-(2H-chromen-3-yl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(2H-chromen-3-ylmethylidene)-6-hydroxy-1-benzofuran-3-one
• (2Z)-2-(2H-chromen-3-yl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C18H12O4/c19-13-5-6-14-16(9-13)22-17(18(14)20)8-11-7-12-3-1-2-4-15(12)21-10-11/h1-9,19H,10H2
• InChI Key： QLINXRAKJDXUOL-UHFFFAOYSA-N
• SMILES： O1C2=CC(O)=CC=C2C(=O)C1=CC1=CC2=CC=CC=C2OC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (2Z)-2-(2H-chromen-3-yl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

Latest Research Insights on (2Z)-2-(2H-chromen-3-yl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS: 859661-46-4)

The compound (2Z)-2-(2H-chromen-3-yl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS: 859661-46-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran-chromene hybrid structure, exhibits promising biological activities, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of this compound. Researchers demonstrated that it effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. The study highlighted its potential as a lead compound for developing novel anti-inflammatory agents, with superior selectivity and reduced side effects compared to existing therapeutics. Molecular docking simulations further revealed its strong binding affinity to the p65 subunit of NF-κB, providing a structural basis for its inhibitory activity.

In the realm of oncology, a 2024 preprint from BioRxiv reported the compound's ability to induce apoptosis in triple-negative breast cancer (TNBC) cells. The research team observed dose-dependent cytotoxicity in TNBC cell lines, accompanied by the activation of caspase-3 and PARP cleavage. Notably, the compound exhibited minimal toxicity toward normal mammary epithelial cells, suggesting a favorable therapeutic window. These findings position it as a potential candidate for targeted cancer therapy, particularly for malignancies with limited treatment options.

Synthetic optimization of 859661-46-4 has also been a focus of recent research. A 2023 article in Organic & Biomolecular Chemistry detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. The new methodology employs green chemistry principles, such as solvent-free conditions and catalytic asymmetric synthesis, making it more scalable for industrial applications. This advancement addresses previous challenges in large-scale production, paving the way for further preclinical and clinical development.

Despite these promising developments, challenges remain in the pharmacokinetic profiling of this compound. A 2024 study in Drug Metabolism and Disposition identified rapid hepatic metabolism as a potential limitation, with extensive first-pass effects observed in rodent models. Researchers are now exploring prodrug strategies and formulation technologies to improve its bioavailability and half-life. These efforts are critical for translating its in vitro efficacy into in vivo therapeutic outcomes.

In conclusion, (2Z)-2-(2H-chromen-3-yl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one represents a compelling case study in drug discovery, showcasing the intersection of synthetic chemistry and biological evaluation. Its dual anti-inflammatory and anticancer activities, coupled with recent synthetic advancements, make it a molecule of high interest for future research. Further studies are warranted to address its pharmacokinetic limitations and explore its full therapeutic potential in relevant disease models.